Cas no 34591-97-4 (((3,3-Dimethoxypropoxy)methyl)benzene)

• Product Name: ((3,3-Dimethoxypropoxy)methyl)benzene
• CAS No: 34591-97-4
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 1034951
• PubChem ID: 14967283
• Update Time: 2025-05-20

((3,3-Dimethoxypropoxy)methyl)benzene Chemical and Physical Properties

Names and Identifiers

• ((3,3-Dimethoxypropoxy)methyl)benzene
• 3-(benzyloxy)propanal dimethyl acetal
• 3,3-dimethoxypropoxymethylbenzene
• 3-Benzyloxy-1,1-dimethoxypropane
• AGN-PC-00353O
• AK130795
• Benzene, [(3,3-dimethoxypropoxy)methyl]-
• CTK1B1080
• KB-204948
• SCHEMBL26601450
• 3-benzyloxypropionaldehyde dimethylacetal
• DTXSID80566210
• [(3,3-DIMETHOXYPROPOXY)METHYL]BENZENE
• 34591-97-4
• DB-222305

• Inchi： 1S/C12H18O3/c1-13-12(14-2)8-9-15-10-11-6-4-3-5-7-11/h3-7,12H,8-10H2,1-2H3
• InChI Key： PHWKICWDLSTDBH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCC(OC)OC

Computed Properties

• Exact Mass: 210.12564
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69

Additional information on ((3,3-Dimethoxypropoxy)methyl)benzene

Compound CAS No. 34591-97-4: ((3,3-Dimethoxypropoxy)methyl)benzene

The compound ((3,3-Dimethoxypropoxy)methyl)benzene, identified by the CAS registry number 34591-97-4, is a unique organic compound with a complex structure and diverse applications in various fields of chemistry and materials science. This compound has garnered significant attention in recent years due to its intriguing chemical properties and potential for use in advanced materials and pharmaceuticals.

The molecular structure of ((3,3-Dimethoxypropoxy)methyl)benzene consists of a benzene ring substituted with a methoxyl group attached to a propoxyl chain that contains two methoxy groups at the 3-position. This arrangement imparts the molecule with both aromatic and ether functionalities, making it versatile for various chemical reactions and applications. The compound's structure also contributes to its unique physical properties, such as solubility in organic solvents and stability under certain conditions.

Recent studies have explored the synthesis of ((3,3-Dimethoxypropoxy)methyl)benzene through innovative methodologies that emphasize sustainability and efficiency. Researchers have employed green chemistry principles to develop eco-friendly synthesis pathways, reducing the environmental impact of production processes while maintaining high yields and purity levels.

In terms of applications, this compound has shown promise in the development of advanced materials, particularly in the field of polymer science. Its ability to act as a building block for constructing complex polymer networks has been highlighted in several recent publications. Additionally, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

The compound's stability under thermal and oxidative conditions has also been extensively studied, revealing its potential as a stabilizer or additive in industrial formulations. Furthermore, its biocompatibility has been evaluated in preclinical studies, suggesting its potential application in drug delivery systems or biomedical materials.

In conclusion, ((3,3-Dimethoxypropoxy)methyl)benzene, with its distinctive structure and versatile properties, continues to be a subject of interest in both academic research and industrial applications. As new insights into its chemistry emerge, this compound is expected to play an increasingly important role in advancing materials science and related fields.